Cas no 1233389-89-3 (4-(4-(Hexyloxy)phenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(4-(Hexyloxy)phenyl)thiophene-2-carboxylic acid
• CAS No: 1233389-89-3
• MF: C₁₇H₂₀O₃S
• MW: 304.403903961182
• CID: 2130025
• Update Time: 2023-08-04

4-(4-(Hexyloxy)phenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-(hexyloxy)phenyl)thiophene-2-carboxylic acid
• HPMGTNKACABTGH-UHFFFAOYSA-N
• 4-(4-(Hexyloxy)phenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C17H20O3S/c1-2-3-4-5-10-20-15-8-6-13(7-9-15)14-11-16(17(18)19)21-12-14/h6-9,11-12H,2-5,10H2,1H3,(H,18,19)
• InChI Key： HPMGTNKACABTGH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(=CC=1)OCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 313
• Topological Polar Surface Area: 74.8